(-)-(1S,4R)-4-(2'-amino-6'-chloro-9'H-purin-9'-yl)cyclopent-2-enylmethanol
(-)-(1S,4R)-4-(2'-amino-6'-chloro-9'H-purin-9'-yl)cyclopent-2-enylmethanol
Brand Name:
Vulcanchem
CAS No.:
118237-87-9
VCID:
VC0039908
InChI:
InChI=1S/C11H12ClN5O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H2,13,15,16)/t6-,7+/m0/s1
SMILES:
C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO
Molecular Formula:
C11H12ClN5O
Molecular Weight:
265.7 g/mol
(-)-(1S,4R)-4-(2'-amino-6'-chloro-9'H-purin-9'-yl)cyclopent-2-enylmethanol
CAS No.: 118237-87-9
Main Products
VCID: VC0039908
Molecular Formula: C11H12ClN5O
Molecular Weight: 265.7 g/mol
| CAS No. | 118237-87-9 |
|---|---|
| Product Name | (-)-(1S,4R)-4-(2'-amino-6'-chloro-9'H-purin-9'-yl)cyclopent-2-enylmethanol |
| Molecular Formula | C11H12ClN5O |
| Molecular Weight | 265.7 g/mol |
| IUPAC Name | [(1R,4S)-4-(2-amino-6-chloropurin-9-yl)cyclopent-2-en-1-yl]methanol |
| Standard InChI | InChI=1S/C11H12ClN5O/c12-9-8-10(16-11(13)15-9)17(5-14-8)7-2-1-6(3-7)4-18/h1-2,5-7,18H,3-4H2,(H2,13,15,16)/t6-,7+/m0/s1 |
| Standard InChIKey | IHEDZPMXLKYPSA-NKWVEPMBSA-N |
| Isomeric SMILES | C1[C@H](C=C[C@H]1N2C=NC3=C2N=C(N=C3Cl)N)CO |
| SMILES | C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO |
| Canonical SMILES | C1C(C=CC1N2C=NC3=C2N=C(N=C3Cl)N)CO |
| Synonyms | (-)-(1S,4R)-4-(2/'-amino-6/'-chloro-9/'H-purin-9/'-yl)cyclopent-2-enylmethanol |
| PubChem Compound | 11777654 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume